1-[(2-Chloroacetyl)amino]-2-methylcyclopentane-1-carboxamide

• IUPAC Name: 1-[(2-chloroacetyl)amino]-2-methylcyclopentane-1-carboxamide
• InChI: InChI=1S/C9H15ClN2O2/c1-6-3-2-4-9(6,8(11)14)12-7(13)5-10/h6H,2-5H2,1H3,(H2,11,14)(H,12,13)
• InChI Key: PKBIIPQQNSILIV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1(C(=O)N)NC(=O)CCl
• Molecular Formula: C9H15ClN2O2
• Molecular Weight: 218.68 g/mol

Description

“1-[(2-Chloroacetyl)amino]-2-methylcyclopentane-1-carboxamide” is an organic compound that contains a cyclopentane ring, a chloroacetyl group, and an amide group. It’s a derivative of cyclopentane, which is a cyclic hydrocarbon. The compound is likely to be a solid under normal conditions.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of amines with chloroacetyl chloride. The reaction of L-proline with chloroacetyl chloride, followed by conversion of the carboxylic acid moiety of the resulting N-acylated product into the carbonitrile via the corresponding amide intermediate, is a practical synthesis method.

Molecular Structure Analysis

The molecule contains a five-membered cyclopentane ring, which is one of the nitrogen heterocycles widely used by medicinal chemists. The presence of the chloroacetyl group and the amide group adds complexity to the structure. The molecule’s structure allows efficient exploration of the pharmacophore space due to sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The compound, being an organochloride, can undergo a variety of chemical reactions. Chlorination modifies the physical properties of hydrocarbons in several ways. Aliphatic organochlorides are often alkylating agents as chlorine can act as a leaving group, which can result in cellular damage.